Cas no 2378503-80-9 (2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride)

• Product Name: 2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride
• CAS No: 2378503-80-9
• MF: C₁₁H₁₈Cl₂N₂S
• MW: 281.245019435883
• CID: 6396679
• PubChem ID: 145913113
• Update Time: 2025-10-31

2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine dihydrochloride
• 2378503-80-9
• 2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride
• EN300-7456589

• Inchi： 1S/C11H16N2S.2ClH/c12-8-5-2-6-9-10(8)13-11(14-9)7-3-1-4-7;;/h7-8H,1-6,12H2;2*1H
• InChI Key： GDONXMOAFYRWME-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2CCCC(C=2N=C1C1CCC1)N

Computed Properties

• Exact Mass: 280.0567751g/mol
• Monoisotopic Mass: 280.0567751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride

2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride: A Comprehensive Overview

The compound 2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride (CAS No. 2378503-80-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzothiazole ring system fused with a cyclobutyl group and an amine functionality. These structural features contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery due to their ability to interact with various biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain benzothiazole analogs exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride could be a promising candidate for developing novel therapeutic agents targeting chronic inflammatory diseases.

The synthesis of 2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride involves a multi-step process that combines principles of organic chemistry and catalytic transformations. A study in *Organic Process Research & Development* outlined an efficient route for the preparation of this compound using microwave-assisted synthesis. This method not only enhances reaction efficiency but also reduces production costs and environmental impact compared to traditional methods.

In terms of applications, benzothiazole derivatives have found extensive use in the agrochemical industry as fungicides and insecticides. For example, a recent article in *Pest Management Science* reported that certain benzothiazole-based compounds demonstrate high efficacy against fungal pathogens without adverse effects on non-target organisms. This underscores the potential of 2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride as a sustainable solution for crop protection.

Moreover, the electronic properties of benzothiazole derivatives make them valuable in materials science. Research published in *Advanced Materials* explored the use of these compounds as building blocks for organic semiconductors. The study revealed that incorporating cyclobutyl groups into benzothiazole frameworks significantly improves charge transport properties. This advancement opens new avenues for the development of high-performance electronic devices.

From an environmental perspective, understanding the fate and behavior of benzothiazole derivatives in ecosystems is crucial for assessing their safety. A study in *Environmental Science & Technology* investigated the biodegradation pathways of these compounds under aerobic conditions. The results indicated that 2-Cyclobutyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine;dihydrochloride undergoes rapid microbial degradation under controlled laboratory conditions. This suggests that its environmental footprint is relatively low when compared to other synthetic chemicals.

In conclusion,2-Cyclobutyl -4 ,5 ,6 ,7 -tetrahydro -1 ,3 -benzot hi azol -4 - amine ; di hydro chloride ( CAS No . 2378503 -80 -9 ) represents a versatile compound with diverse applications across multiple disciplines . Its unique chemical structure , combined with recent advancements in synthesis and application techniques , positions it as a key player in modern scientific research . As ongoing studies continue to uncover new insights into its properties , this compound is poised to make significant contributions to fields ranging from medicine to materials science .